Cas no 946230-13-3 (N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946230-13-3
• MF: C₁₈H₂₃N₅O₄
• MW: 373.406323671341
• CID: 5914655
• PubChem ID: 16861175
• Update Time: 2025-07-09

N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2482-0149
• N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024651066
• N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 946230-13-3
• N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• Imidazo[2,1-c][1,2,4]triazine-3-carboxamide, N-(3-ethoxypropyl)-4,6,7,8-tetrahydro-8-(4-methoxyphenyl)-4-oxo-
• N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

• Inchi： 1S/C18H23N5O4/c1-3-27-12-4-9-19-16(24)15-17(25)23-11-10-22(18(23)21-20-15)13-5-7-14(26-2)8-6-13/h5-8H,3-4,9-12H2,1-2H3,(H,19,24)
• InChI Key： PNEGLFYJYZYALU-UHFFFAOYSA-N
• SMILES： N1=C(C(NCCCOCC)=O)C(=O)N2CCN(C3=CC=C(OC)C=C3)C2=N1

Computed Properties

• Exact Mass: 373.17500423g/mol
• Monoisotopic Mass: 373.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 8.01±0.20(Predicted)

Additional information on N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Comprehensive Overview of N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS 946230-13-3)

The compound N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, identified by its CAS number 946230-13-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This imidazo[2,1-c][1,2,4]triazine derivative has garnered attention due to its unique structural features, including a 4-methoxyphenyl moiety and a 3-ethoxypropyl side chain, which contribute to its diverse reactivity and biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The imidazo-triazine scaffold, exemplified by CAS 946230-13-3, is a focal point for scientists investigating kinase inhibitors and GPCR modulators. Its carboxamide functionality enhances binding affinity to biological targets, making it a promising candidate for treating chronic inflammatory and metabolic disorders. This aligns with trending searches like "new kinase inhibitors 2024" and "GPCR-targeted drug design," reflecting the compound's relevance in cutting-edge research.

The synthesis of N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide involves multi-step organic transformations, including cyclization and amidation reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. These methods are frequently queried in scientific forums, underscoring the importance of robust characterization protocols for heterocyclic compounds.

Beyond its pharmaceutical applications, CAS 946230-13-3 is also studied for its physicochemical properties, such as solubility and stability under varying pH conditions. Such data are vital for formulating bioavailable drugs, a topic dominating discussions in preclinical development circles. Searches like "improving drug solubility" and "API stability testing" highlight the compound's utility in addressing these challenges.

In conclusion, N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (946230-13-3) exemplifies the intersection of synthetic chemistry and therapeutic innovation. Its structural complexity and functional versatility position it as a valuable tool for researchers tackling unmet medical needs, resonating with popular queries such as "next-generation drug scaffolds" and "targeted therapy breakthroughs."